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Compound of Interest

Compound Name: Trimethylnonanol

Cat. No.: B1170604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Trimethylnonanol, a C12 alcohol with various isomers. The information presented herein is
curated for professionals in research, scientific, and drug development fields, with a focus on
delivering precise data and methodological context. This document summarizes key
quantitative data in structured tables, details experimental protocols for property determination,
and includes visualizations of experimental workflows.

Introduction to Trimethylnonanol

Trimethylnonanol (C12H260) is a long-chain alcohol with multiple structural isomers, each
potentially exhibiting distinct physical characteristics that are crucial for its application in various
scientific and industrial domains. The position of the hydroxyl group and the methyl branches
on the nonane backbone significantly influences properties such as boiling point, melting point,
density, and solubility. Understanding these properties is fundamental for its use as a solvent, a
surfactant precursor, or in the synthesis of other organic compounds. This guide will focus on
the available data for prominent isomers of trimethylnonanol.

Tabulated Physical Properties

The following tables summarize the available quantitative data for various isomers of
trimethylnonanol. It is important to note that much of the available data is computed rather
than experimentally determined.
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Table 1: General and Computed Properties of Trimethylnonanol Isomers

2,3-
2,6,8- 2,6,8- ) 2,5,8-
] . dimethyldecan ]
Property Trimethyl-1- Trimethyl-4- Trimethyl-
-2-ol (Isomer)
nonanol[1] nonanol[2] 2] nonan-5-ol[4]
Molecular
C12H260 C12H260 C12H260 C12H260
Formula
Molecular Weight  186.33 g/mol 186.33 g/mol 186.33 g/mol 186.33 g/mol
XLogP3-AA 4.4 4.3 4.6 3.9
Hydrogen Bond
yered 1 1 1 1
Donor Count
Hydrogen Bond
yeres 1 1 1 1
Acceptor Count
Rotatable Bond
7 7 7 6
Count
186.198365449 186.198365449 186.198365449 186.198365449
Exact Mass
Da Da Da Da
Topological Polar
polod 20.2 A2 20.2 A2 20.2 A2 20.2 A2

Surface Area

Table 2: Experimental and Calculated Physical Properties of Trimethylnonanol Isomers
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Property

2,6,8-Trimethyl-4-nonanol

3,5,5-Trimethyl-1-hexanol
(related C9 alcohol)[5][6]
[7]

Physical Description

Liquid[2]

Colorless liquid with a

characteristic odor[7][8]

Boiling Point 225.3 °C (at 760 mmHQ)[9] 193-202 °CJ[7]
Melting Point -70 °C[7]
Density 0.824 g/mL at 25 °CJ6]

Solubility in water

Log10 of Water solubility in
mol/l: -3.50 (Calculated)[10]

Insoluble at 20 °CJ[7]

Vapor Pressure

0.3 mmHg[7]

Refractive Index

1.432[6]

Experimental Protocols

The determination of the physical properties of alcohols like trimethylnonanol involves
standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For high-molecular-weight alcohols like trimethylnonanol, accurate measurement is

crucial.

Methodology: Micro-Boiling Point Determination[11]

o Sample Preparation: A small volume (approximately 0.5 mL) of the trimethylnonanol isomer

is placed into a small test tube. A small magnetic stir bar is added for even heating.

o Apparatus Setup: The test tube is placed in a heating block on a hot plate stirrer. A
thermometer is clamped such that its bulb is about 1 cm above the liquid's surface.

e Heating: The sample is gently stirred and heated.
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e Observation: The temperature is recorded when the liquid is gently refluxing, characterized
by a stable ring of condensing vapor on the walls of the test tube at the same level as the
thermometer bulb. This stable temperature is the boiling point.

o Pressure Correction: The atmospheric pressure should be recorded. If the pressure is not at
sea level (760 mmHg), a correction must be applied to the observed boiling point.

Determination of Density

The density of a liquid can be determined using several methods, with digital density meters
offering high precision.[12][13][14]

Methodology: Oscillating U-Tube Density Meter[12][15]

o Calibration: The digital density meter, such as a DDM 2911, is calibrated using dry air and
distilled water at a known temperature.

o Sample Injection: A small sample (1-2 mL) of the trimethylnonanol isomer is injected into
the oscillating U-tube of the density meter using a syringe, ensuring no air bubbles are
present.

o Temperature Control: The instrument maintains the sample at a precise, controlled
temperature (e.g., 20 °C).

o Measurement: The instrument measures the oscillation frequency of the U-tube containing
the sample, which is directly related to the sample's density. The result is typically displayed
directly by the instrument.

e Cleaning: The U-tube is thoroughly cleaned with appropriate solvents and dried before the
next measurement.

Determination of Solubility

The solubility of long-chain alcohols in various solvents is a critical parameter.

Methodology: Visual Miscibility Test[16][17][18][19]
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e Solvent Preparation: A series of test tubes are prepared, each containing a specific volume
(e.g., 2 mL) of a different solvent (e.g., water, ethanol, acetone, hexane).

e Solute Addition: The trimethylnonanol isomer is added dropwise to each test tube while
shaking the mixture.

e Observation: The number of drops required for the solution to become saturated (i.e., when
the alcohol no longer dissolves and forms a separate phase or persistent cloudiness) is
recorded.

» Classification: The solubility is classified based on the amount of solute that dissolves. For
instance: very soluble (dissolves in all proportions), soluble (dissolves to a certain extent),
and insoluble (does not visibly dissolve). The longer hydrocarbon chain of trimethylnonanol
suggests it will have low solubility in polar solvents like water and higher solubility in non-
polar organic solvents.[18][20][21]

Visualized Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the
experimental protocols described above.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1170604#what-are-the-physical-properties-of-
trimethylnonanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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